Benzenebutanoic acid, 4-methyl-gamma-oxo-, compd. with 4-ethylmorpholine (2:1)
Overview
Description
“Benzenebutanoic acid, 4-methyl-gamma-oxo-, compd. with 4-ethylmorpholine (2:1)” is a chemical compound that has been registered for use within the European Chemical Agency (ECHA) . It is also known by other names such as “4-Ethylmorpholine bis (4-methyl-gamma-oxobenzenebutanoate)” and "N-ETHYLMORPHOLINE CMPD WITH 3- (4-METHYLBENZOYL)PROPANOIC ACID (1:2)" .
Chemical Reactions Analysis
The specific chemical reactions involving this compound are not provided in the sources I have access to. Detailed information about its reactivity would typically be found in specialized chemical databases or literature .Physical and Chemical Properties Analysis
The compound has a molecular weight of 499.6 g/mol . It has a density of 1.24 at 20℃ . Its water solubility is 59.7g/L at 20℃ .Mechanism of Action
Safety and Hazards
The safety and hazards associated with this compound are not specified in the sources I have access to. For detailed safety information, it’s recommended to refer to Material Safety Data Sheets (MSDS) or other safety databases.
Future Directions
Properties
CAS No. |
171054-89-0 |
|---|---|
Molecular Formula |
C17H25NO4 |
Molecular Weight |
307.4 g/mol |
IUPAC Name |
4-ethylmorpholine;4-(4-methylphenyl)-4-oxobutanoic acid |
InChI |
InChI=1S/C11H12O3.C6H13NO/c1-8-2-4-9(5-3-8)10(12)6-7-11(13)14;1-2-7-3-5-8-6-4-7/h2-5H,6-7H2,1H3,(H,13,14);2-6H2,1H3 |
InChI Key |
DUJCFLQSLUBWRG-UHFFFAOYSA-N |
SMILES |
CCN1CCOCC1.CC1=CC=C(C=C1)C(=O)CCC(=O)O.CC1=CC=C(C=C1)C(=O)CCC(=O)O |
Canonical SMILES |
CCN1CCOCC1.CC1=CC=C(C=C1)C(=O)CCC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5'-Methyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid](/img/structure/B3177389.png)
![(4S)-tert-Butyl-2-[2-(diphenylphosphino)phenyl]-4,5-dihydrooxazole](/img/structure/B3177447.png)
